Cas no 1341035-88-8 (2-Amino-3-(Trifluoromethyl)Benzoic Acid [313-12-2])

• Product Name: 2-Amino-3-(Trifluoromethyl)Benzoic Acid [313-12-2]
• CAS No: 1341035-88-8
• MF: C₁₃H₂₁NO₆S
• MW: 319.373943090439
• CID: 3158285
• PubChem ID: 71305452
• Update Time: 2025-04-21

2-Amino-3-(Trifluoromethyl)Benzoic Acid [313-12-2] Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(Trifluoromethyl)Benzoic Acid [313-12-2]
• Thiopyrano[2,3-c]pyrrole-4,6(2H)-dicarboxylic acid, hexahydro-, 6-(1,1-dimethylethyl) ester, 1,1-dioxide, (4R,4aS,7aS)-rel-
• (4R,4aS,7aS)-6-[(2-methylpropan-2-yl)oxycarbonyl]-1,1-dioxo-3,4,4a,5,7,7a-hexahydro-2H-thiopyrano[2,3-c]pyrrole-4-carboxylic acid
• DTXSID401104348
• Thiopyrano[2,3-c]pyrrole-4,6(2H)-dicarboxylicacid,hexahydro-,6-(1,1-dimethylethyl)ester,1,1-dioxide,(4R,4aS,7aS)-rel-
• (4R,4aS,7aS)-6-(tert-butoxycarbonyl)octahydrothiopyrano[2,3-c]pyrrole-4-carboxylic acid 1,1-dioxide
• 1341035-88-8

• MDL： MFCD22209664
• Inchi： 1S/C13H21NO6S/c1-13(2,3)20-12(17)14-6-9-8(11(15)16)4-5-21(18,19)10(9)7-14/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10-/m1/s1
• InChI Key： OKJKVSKEBWHJLR-OPRDCNLKSA-N
• SMILES： S1(CC[C@@H](C(=O)O)[C@H]2CN(C(=O)OC(C)(C)C)C[C@@H]12)(=O)=O

Computed Properties

• Exact Mass: 319.10895856Da
• Monoisotopic Mass: 319.10895856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 109Ų